Epipregnanolone

• CAS No.: 128-21-2
• Product Name: Epipregnanolone
• Molecular Formula: C21H34O2
• Molecular Weight: 318.5 g/mol
• IUPAC Name: 1-[(3S,5R,8R,9S,10S,13S,14S,17S)-3-hydroxy-10,13-dimethyl-2,3,4,5,6,7,8,9,11,12,14,15,16,17-tetradecahydro-1H-cyclopenta[a]phenanthren-17-yl]ethanone
• Standard InChI: InChI=1S/C21H34O2/c1-13(22)17-6-7-18-16-5-4-14-12-15(23)8-10-20(14,2)19(16)9-11-21(17,18)3/h14-19,23H,4-12H2,1-3H3/t14-,15+,16+,17-,18+,19+,20+,21-/m1/s1
• Standard InChIKey: AURFZBICLPNKBZ-GRWISUQFSA-N
• Isomeric SMILES: CC(=O)[C@H]1CC[C@@H]2[C@@]1(CC[C@H]3[C@H]2CC[C@H]4[C@@]3(CC[C@@H](C4)O)C)C
• SMILES: CC(=O)C1CCC2C1(CCC3C2CCC4C3(CCC(C4)O)C)C
• Canonical SMILES: CC(=O)C1CCC2C1(CCC3C2CCC4C3(CCC(C4)O)C)C
• Melting Point: 173.6666666667 °C
• Physical Description: Solid
• Description: 3beta-Hydroxy-5beta-pregnan-20-one, also known as pregnanolone or (3beta, 5beta)-3-hydroxypregnan-20-one, belongs to the class of organic compounds known as gluco/mineralocorticoids, progestogins and derivatives. These are steroids with a structure based on a hydroxylated prostane moiety. Thus, 3beta-hydroxy-5beta-pregnan-20-one is considered to be a steroid lipid molecule. 3beta-Hydroxy-5beta-pregnan-20-one is considered to be a practically insoluble (in water) and relatively neutral molecule. 3beta-Hydroxy-5beta-pregnan-20-one has been found in human hepatic tissue tissue, and has also been detected in multiple biofluids, such as blood and urine. Within the cell, 3beta-hydroxy-5beta-pregnan-20-one is primarily located in the membrane (predicted from logP) and cytoplasm.; 3beta-hydroxy-5beta-pregnan-20-one is the 3beta-stereoisomer of 3-hydroxy-5beta-pregnan-20-one. It has a role as a human metabolite and a mouse metabolite. It is a 3-hydroxy-5beta-pregnan-20-one and a 3beta-hydroxy steroid.; A pregnane found in the urine of pregnant women and sows. It has anesthetic, hypnotic, and sedative properties.
• Synonyms: 3 alpha Hydroxy 5 alpha pregnan 20 one; 3 alpha Hydroxy 5 beta pregnan 20 one; 3 alpha, 5 beta Tetrahydroprogesterone; 3 alpha, 5 beta-Tetrahydroprogesterone; 3 alpha-Hydroxy-5 alpha-pregnan-20-one; 3 alpha-Hydroxy-5 beta-pregnan-20-one; 3 Hydroxypregnan 20 one; 3-Hydroxypregnan-20-one; 3beta Hydroxy 5alpha pregnan 20 one; 3beta-Hydroxy-5alpha-pregnan-20-one; Allopregnan 3 beta ol 20 one; Allopregnan-3 beta-ol-20-one; Allopregnanolone; alpha-Hydroxy-5 alpha-pregnan-20-one, 3; alpha-Hydroxy-5 beta-pregnan-20-one, 3; alpha-pregnan-20-one, 3 alpha-Hydroxy-5; beta-ol-20-one, Allopregnan-3; beta-pregnan-20-one, 3 alpha-Hydroxy-5; Eltanolone; Epipregnanolone; Pregnan 3alpha ol 20 one; Pregnan-3alpha-ol-20-one; Pregnanolone; Pregnanolone, (3alpha)-isomer; Pregnanolone, (3alpha, 5beta, 17-alpha)-isomer; Pregnanolone, (3alpha,5alpha)-isomer; Pregnanolone, (3alpha,5beta)-isomer; Pregnanolone, (3beta)-isomer; Pregnanolone, (3beta, 5alpha)-isomer; Pregnanolone, (3beta, 5alpha, 17alpha)-isomer; Pregnanolone, (3beta, 5alpha, 8alpha, 17beta)-isomer; Pregnanolone, (3beta, 5beta)-isomer; Pregnanolone, (3beta, 5beta, 17alpha)-isomer; Pregnanolone, (3beta, 5beta,14beta)-isomer; Pregnanolone, (5alpha)-isomer; Sepranolone
• PubChem Compound: 228491
• Last Modified: Nov 11 2021